Cas no 14040-88-1 (5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole)

5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole structure
14040-88-1 structure
Product Name:5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole
CAS No:14040-88-1
MF:C10H17ClN2
MW:200.708381414413
CID:1292905
PubChem ID:203221
Update Time:2025-04-20

5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-(2-methylpropyl)-2-(propan-2-yl)-1H-imidazole
    • 5-chloro-1-(2-methylpropyl)-2-propan-2-ylimidazole
    • 5-Chloro-1-isobutyl-2-isopropyl-1H-imidazole
    • 14040-88-1
    • BRN 0608208
    • 5-Chloro-1-isobutyl-2-isopropylimidazole
    • DTXSID00161327
    • Imidazole, 5-chloro-1-isobutyl-2-isopropyl-
    • Inchi: 1S/C10H17ClN2/c1-7(2)6-13-9(11)5-12-10(13)8(3)4/h5,7-8H,6H2,1-4H3
    • InChI Key: FBAUXGDXYHQKES-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(C)C)N1CC(C)C

Computed Properties

  • Exact Mass: 200.10821
  • Monoisotopic Mass: 200.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 292.7°C at 760 mmHg
  • Flash Point: 130.8°C
  • Refractive Index: 1.523
  • PSA: 17.82

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